Cas no 125493-24-5 (4H-Pyrido[1,2-a]pyrimidin-4-one,2-hydroxy-3-(3-methyl-2-buten-1-yl)-)

• Product Name: 4H-Pyrido[1,2-a]pyrimidin-4-one,2-hydroxy-3-(3-methyl-2-buten-1-yl)-
• CAS No: 125493-24-5
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 135677
• PubChem ID: 136068099
• Update Time: 2025-04-19

4H-Pyrido[1,2-a]pyrimidin-4-one,2-hydroxy-3-(3-methyl-2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrido[1,2-a]pyrimidin-4-one,2-hydroxy-3-(3-methyl-2-buten-1-yl)-
• 2-Hydroxy-3-(3-Methyl-2-Butenyl)-4H-Pyrido[1,2-alpha]Pyrimidin-4-One
• 2-hydroxy-3-(3-methyl-2-butenyl)-
• 4H-Pyrido[1,2-α]pyrimidin-4-one
• 125493-24-5
• 2-Hydroxy-3-(3-methylbut-2-en-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one
• 2-hydroxy-3-(3-methylbut-2-enyl)pyrido[1,2-a]pyrimidin-4-one
• FT-0707760
• 4-Hydroxy-3-(3-methylbut-2-en-1-yl)-2H-pyrido[1,2-a]pyrimidin-2-one
• DTXSID80717902

• Inchi： 1S/C13H14N2O2/c1-9(2)6-7-10-12(16)14-11-5-3-4-8-15(11)13(10)17/h3-6,8,16H,7H2,1-2H3
• InChI Key： OFUSHWSPUHAWJW-UHFFFAOYSA-N
• SMILES： OC1=C(C(N2C=CC=CC2=N1)=O)C/C=C(\C)/C

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.9
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 54.60000
• LogP: 1.90880